Cas no 1261906-15-3 (6-(2-Fluoro-5-methylphenyl)nicotinic acid)

6-(2-Fluoro-5-methylphenyl)nicotinic acid structure
1261906-15-3 structure
Product Name:6-(2-Fluoro-5-methylphenyl)nicotinic acid
CAS No:1261906-15-3
MF:C13H10FNO2
MW:231.222406864166
CID:2762588
PubChem ID:53222817
Update Time:2025-04-21

6-(2-Fluoro-5-methylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18316991
    • 1261906-15-3
    • 6-(2-Fluoro-5-methylphenyl)nicotinic acid, 95%
    • 6-(2-FLUORO-5-METHYLPHENYL)NICOTINIC ACID
    • DTXSID50687163
    • 6-(2-Fluoro-5-methylphenyl)nicotinic acid
    • Inchi: 1S/C13H10FNO2/c1-8-2-4-11(14)10(6-8)12-5-3-9(7-15-12)13(16)17/h2-7H,1H3,(H,16,17)
    • InChI Key: WOEKXGCMZALCQM-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C)=CC=1C1C=CC(C(=O)O)=CN=1

Computed Properties

  • Exact Mass: 231.06955672Da
  • Monoisotopic Mass: 231.06955672Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 50.2Ų
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